4-methyl-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 4-methyl-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C23H25N5O2/c1-16-3-7-18(8-4-16)22(29)24-19-11-13-27(14-12-19)23(30)21-15-28(26-25-21)20-9-5-17(2)6-10-20/h3-10,15,19H,11-14H2,1-2H3,(H,24,29)
• InChI Key: AWDYZICHYRBQHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2CCN(CC2)C(=O)C3=CN(N=N3)C4=CC=C(C=C4)C
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol

Description

4-methyl-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a complex process and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and conformational analysis of various phosphoric triamides, including compounds with similar structural features to "4-methyl-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide," have been reported. These studies involve quantum chemical calculations to obtain molecular structures and analyze nuclear quadrupole coupling constants, contributing to the understanding of their chemical behavior and potential applications (Shariatinia et al., 2012).

Bioactivity and Pharmacological Potential

• Research on the antimicrobial activities of new 1,2,4-triazole derivatives has demonstrated the potential of compounds structurally related to "4-methyl-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide." These studies have shown that such compounds can possess good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Chemical and Physical Properties

• Investigations into the reactivity properties and adsorption behavior of triazole derivatives, through density functional theory (DFT) and molecular dynamics (MD) simulation studies, have provided insights into the local reactive properties, atomic local ionization energies (ALIE), and Fukui functions. Such studies help in understanding the stability and potential pharmaceutical applications of compounds with similar structures (Al-Ghulikah et al., 2021).

Antiviral Activities

• The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles has been explored, showing remarkable antiavian influenza virus activity. This indicates that compounds with structural similarities to "4-methyl-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide" could have potential applications in developing antiviral agents (Hebishy et al., 2020).